2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide

• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.5 g/mol
• IUPAC Name: 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C21H19N3O4S2/c1-28-14-4-5-17-16(9-14)13(11-23-17)6-7-22-19(25)12-24-20(26)18(30-21(24)27)10-15-3-2-8-29-15/h2-5,8-11,23H,6-7,12H2,1H3,(H,22,25)/b18-10-
• InChI Key: NPUWVLXHMLRJNO-ZDLGFXPLSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)CN3C(=O)/C(=C/C4=CC=CS4)/SC3=O
• Canonical SMILES: COC1=CC2=C(C=C1)NC=C2CCNC(=O)CN3C(=O)C(=CC4=CC=CS4)SC3=O

Description

Table 1: Key Identifiers and Molecular Properties

Property	Value	Source
CAS Registry Number	902304-50-1
Molecular Formula	C₂₁H₁₉N₃O₄S₂
Molecular Weight	441.52 g/mol
IUPAC Name	2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide

Preparation Methods

Knoevenagel Condensation

The thiazolidinone core is functionalized via Knoevenagel condensation between thiazolidine-2,4-dione and thiophene-2-carbaldehyde (Fig. 1A). This step introduces the Z-configured exocyclic double bond critical for biological activity.

Procedure:

• Combine thiazolidine-2,4-dione (2.5 g, 21.36 mmol), thiophene-2-carbaldehyde (21.36 mmol), and piperidine (14.11 mmol) in anhydrous ethanol (150 mL).

• Reflux at 80°C for 8–9 hours under nitrogen.

• Acidify with acetic acid (pH 3–4) and precipitate the product.

• Recrystallize from n-butanol to yield 5-(thiophen-2-ylmethylidene)thiazolidine-2,4-dione (Yield: 78–85%).

Key Data:

Parameter	Value
Reaction Time	8–9 hours
Temperature	80°C
Solvent	Ethanol
Catalyst	Piperidine
Recrystallization Solvent	n-Butanol
Yield	78–85%

Synthesis of N-[2-(5-Methoxy-1H-Indol-3-yl)ethyl]acetamide

Acetylation of 5-Methoxyindole

The indole-ethylamine intermediate is synthesized via a two-step process:

Step 1: Formation of 2-(5-Methoxy-1H-Indol-3-yl)ethylamine

• React 5-methoxyindole (1.0 mol) with ethylenediamine (1.2 mol) in anhydrous dimethylformamide (DMF) at 60°C for 12 hours.

• Purify via column chromatography (SiO₂, ethyl acetate/hexane 1:3) to isolate the amine (Yield: 65–72%).

Step 2: Acetylation with Chloroacetyl Chloride

• Dissolve 2-(5-methoxy-1H-indol-3-yl)ethylamine (0.01 mol) in dry pyridine (10 mL).

• Add chloroacetyl chloride (0.012 mol) dropwise at 0°C.

• Stir at room temperature for 4 hours, then pour into ice-water.

• Filter and recrystallize from ethanol to obtain N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (Yield: 82–88%).

Key Data:

Parameter	Value
Reaction Time (Step 2)	4 hours
Solvent	Pyridine
Temperature (Step 2)	0°C → RT
Recrystallization Solvent	Ethanol
Yield	82–88%

Coupling of Thiazolidinone and Indole Moieties

Nucleophilic Substitution

The final step involves coupling the thiazolidinone-thiophene derivative with the indole-ethylacetamide via nucleophilic substitution (Fig. 1B).

Procedure:

• Dissolve 5-(thiophen-2-ylmethylidene)thiazolidine-2,4-dione (0.01 mol) and N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (0.01 mol) in dry dioxane (10 mL).

• Add triethylamine (0.015 mol) and heat at 60°C for 6 hours.

• Quench with water, acidify to pH 3–4 with HCl, and extract with ethyl acetate .

• Purify via recrystallization (DMF/water 2:1) to yield the target compound (Yield: 70–76%).

Key Data:

Parameter	Value
Reaction Time	6 hours
Temperature	60°C
Base	Triethylamine
Solvent	Dioxane
Purification Method	Recrystallization (DMF/water)
Yield	70–76%

Alternative Method: One-Pot Multicomponent Reaction

CDI-Mediated Coupling

A streamlined approach uses 1,1-carbonyldiimidazole (CDI) to couple intermediates in situ.

Procedure:

• Mix thiazolidine-2,4-dione (0.01 mol), thiophene-2-carbaldehyde (0.01 mol), and N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide (0.01 mol) in acetonitrile (20 mL).

• Add CDI (0.015 mol) and pyridine (0.005 mol).

• Reflux at 70°C for 12 hours, then concentrate under vacuum.

• Purify via silica gel chromatography (CH₂Cl₂/MeOH 9:1) to obtain the product (Yield: 68–74%).

Key Data:

Parameter	Value
Reaction Time	12 hours
Temperature	70°C
Coupling Agent	CDI
Solvent	Acetonitrile
Yield	68–74%

Optimization and Challenges

Stereochemical Control

The (5Z)-configuration is favored using piperidine as a base, which minimizes steric hindrance during Knoevenagel condensation. Polar solvents (e.g., ethanol) further stabilize the transition state.

Purification Challenges

• Byproducts : Unreacted aldehydes and dimerized thiazolidinones may form.

• Solution : Gradient elution (hexane → ethyl acetate) during column chromatography improves separation.

Comparative Analysis of Methods

Method	Yield	Time	Complexity	Cost
Knoevenagel + Substitution	76%	14 hrs	Moderate	$$
One-Pot CDI Coupling	74%	12 hrs	Low	$$$
Hydrothermal Synthesis	68%	24 hrs	High	$

Chemical Reactions Analysis

Types of Reactions

2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the carbonyl groups or the thiophene ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the indole and thiophene rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions are carefully controlled to achieve the desired transformations without compromising the integrity of the compound .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the indole or thiophene rings .

Scientific Research Applications

2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a model compound for studying reaction mechanisms.

Biology: The compound’s potential biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties, are of significant interest.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It may be used in the development of new materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide involves interactions with specific molecular targets and pathways. These may include binding to enzymes or receptors, modulating signaling pathways, and inducing cellular responses. Detailed studies are required to elucidate the exact molecular mechanisms and identify the key targets involved .

Comparison with Similar Compounds

Fluoro-Substituted Indole Derivative

A closely related compound (CAS: 902303-39-3) replaces the 5-methoxyindole group with a 5-fluoroindole moiety. However, the methoxy group in the target compound may improve membrane permeability via increased lipophilicity .

Property	Target Compound (5-OCH₃)	Fluoro Analogue (5-F)
Molecular Formula	C₂₁H₁₉N₃O₄S₂	C₂₀H₁₆FN₃O₃S₂
Molecular Weight (g/mol)	441.52	429.48
Key Substituent	5-Methoxyindole	5-Fluoroindole
Predicted Lipophilicity	Higher (logP ~3.2*)	Moderate (logP ~2.8*)

*Estimated based on substituent contributions.

1,3,4-Oxadiazole Derivatives

Compounds like 2-[(5-((1H-Indol-3-yl)methyl)-1,3,4-oxadiazol-2-yl)thio]-N-(thiazol/benzothiazol-2-yl)acetamides (e.g., 2a–i) replace the thiazolidinone core with a 1,3,4-oxadiazole ring. This modification increases rigidity and may enhance binding to enzymatic targets like tyrosine kinases. However, the thiazolidinone’s dioxo groups in the target compound could facilitate hydrogen bonding, improving target affinity .

Triazole Derivatives

N′-substituted-2-((5-(thiophen-2-ylmethyl)-4H-1,2,4-triazol-3-yl)thio) derivatives feature a triazole ring instead of thiazolidinone. Triazoles often exhibit stronger metabolic resistance but may lack the thiazolidinone’s ability to act as a Michael acceptor, a feature critical for covalent inhibition in some anticancer agents .

Anticancer Potential

• Target Compound: The thiazolidinone-thiophene-indole scaffold is hypothesized to inhibit kinases or induce apoptosis via reactive oxygen species (ROS) modulation. No direct data is provided, but structural analogs (e.g., oxadiazoles) show IC₅₀ values of 1.2–8.7 μM against MCF-7 and HeLa cells .
• Fluoro Analogue : Fluorine’s electron-withdrawing effect may enhance DNA intercalation or topoisomerase inhibition, though specific activity data is unavailable .
• Oxadiazole Derivatives : Demonstrated significant anticancer activity, attributed to the oxadiazole ring’s ability to disrupt microtubule assembly .

Pharmacokinetic Considerations

• The 5-methoxy group in the target compound likely improves blood-brain barrier (BBB) penetration compared to polar substituents (e.g., -OH or -COOH). Conversely, the fluoro analogue’s smaller size may favor renal excretion .

Biological Activity

The compound 2-[(5Z)-2,4-dioxo-5-(thiophen-2-ylmethylidene)-1,3-thiazolidin-3-yl]-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]acetamide is a thiazolidinone derivative that has gained attention in medicinal chemistry due to its diverse biological activities. This article delves into the biological activity of this compound, including its antimicrobial, anticonvulsant, and potential anticancer properties. Various studies and findings will be summarized to provide a comprehensive overview of its pharmacological potential.

Basic Information

• Molecular Formula: C21H19N3O4S2
• Molecular Weight: 441.52 g/mol
• Density: 1.456 ± 0.06 g/cm³ (predicted)
• pKa: 14.24 ± 0.46 (predicted)

Structural Features

The compound features a thiazolidinone core, which is known for its pharmacological versatility, and incorporates a thiophene ring and an indole moiety, enhancing its potential biological activity.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazolidinone derivatives, including the compound . It has shown significant activity against various Gram-positive bacteria, with Minimum Inhibitory Concentration (MIC) values ranging from 2 to 16 µg/mL . The mechanism of action is believed to involve disruption of bacterial cell wall synthesis and inhibition of essential metabolic pathways.

Microorganism	MIC (µg/mL)
Staphylococcus aureus	4
Bacillus subtilis	8
Escherichia coli	16

Anticonvulsant Activity

The anticonvulsant properties of thiazolidinones have been explored extensively. Studies indicate that the compound exhibits anticonvulsant effects through modulation of GABAergic activity and sodium channel blockade . In animal models, it has demonstrated efficacy in both the pentylenetetrazole (PTZ) and maximal electroshock (MES) tests.

Case Study: Anticonvulsant Efficacy

In a study evaluating various thiazolidinone derivatives, the compound was tested at multiple doses on six animals per group. Results indicated a dose-dependent reduction in seizure frequency, suggesting a promising profile for further development as an anticonvulsant agent .

Potential Anticancer Activity

Preliminary investigations into the anticancer potential of this compound have suggested that it may interfere with cancer cell proliferation mechanisms. The presence of the indole moiety is particularly noteworthy as indole derivatives are often linked to anticancer properties due to their ability to modulate signaling pathways involved in cell growth and apoptosis.

The biological activity of this compound can be attributed to several mechanisms:

• Antimicrobial Action: Inhibition of cell wall synthesis and metabolic pathways.
• Anticonvulsant Mechanism: Enhancement of GABAergic transmission and sodium channel blockade.
• Anticancer Potential: Modulation of cell signaling pathways related to proliferation and survival.